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Compound of Interest

Compound Name: N-Benzoylphosphotriamide

CAS No.: 27809-58-1

Cat. No.: B1202242

Get Quote

A Technical Framework for Stability & Formulation

Executive Summary
N-Benzoylphosphotriamide (CAS 27809-58-1) represents a specialized class of urease

inhibitors designed to mitigate ammonia volatilization in nitrogen-based fertilizers.[1] Unlike its

aliphatic analog N-(n-butyl)thiophosphoric triamide (NBPT), the benzoyl derivative incorporates

an aromatic moiety that significantly alters its thermodynamic profile, lattice energy, and

hydrolytic stability.

This technical guide addresses the thermodynamic properties of N-Benzoylphosphotriamide.

Given that specific calorimetric constants for this derivative are often proprietary to formulation

science, this guide synthesizes structural thermodynamic theory with rigorous experimental

protocols.[1] It serves as a foundational roadmap for researchers to generate, validate, and

apply thermodynamic data in drug development and agrochemical formulation.[1]

Part 1: Chemical Identity & Structural
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The thermodynamic behavior of N-Benzoylphosphotriamide is governed by the competition

between the resonance stabilization of the benzamide group and the hydrolytic lability of the

phosphoramide bond.

Table 1: Chemical Identity

Property Specification

IUPAC Name N-diaminophosphorylbenzamide

CAS Number 27809-58-1

Molecular Formula C₇H₁₀N₃O₂P

Molecular Weight 199.15 g/mol

PubChem CID 161582

| Core Moiety | Phosphoramide (

) linked to Benzamide (

) |[1][2][3][4][5][6][7]

Structural Thermodynamic Drivers[1]
Lattice Energy & Hydrogen Bonding: The molecule features multiple hydrogen bond donors (

,

) and acceptors (

,

).[1] This creates a high-density hydrogen bonding network in the crystalline state, typically
resulting in a higher enthalpy of fusion (

) compared to aliphatic analogs like NBPT.

Electron Withdrawal Effects: The benzoyl group is electron-withdrawing relative to the butyl

group in NBPT.[1] This reduces the electron density on the bridging nitrogen, potentially

increasing the acidity of the
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proton and altering the hydrolysis kinetics—a critical factor for shelf-life stability.
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Figure 1: Structural components influencing thermodynamic stability and lattice energy.[1]

Part 2: Thermodynamic Properties & Phase Behavior
For formulation scientists, three thermodynamic parameters are critical: Melting Point (

), Enthalpy of Fusion (

), and Solubility Thermodynamics.

1. Phase Transition Thermodynamics
While specific literature values for CAS 27809-58-1 are sparse, structural analogs provide a

predictive range.[1]

Predicted Melting Point: 145°C – 160°C (Decomposition likely).[1]

Rationale: Benzamide melts at ~128°C; Phosphoric triamide melts at ~115°C (dec).[1] The

combination typically elevates the lattice energy due to

-stacking of the phenyl ring and extensive H-bonding.

Implication: High

suggests poor solubility in non-polar solvents, necessitating polar aprotic solvents (e.g.,
NMP, DMSO) or glycols for liquid formulations.

2. Solution Thermodynamics
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The solubility of N-Benzoylphosphotriamide is non-ideal and temperature-dependent.[1] The

dissolution process is endothermic (

), driven by the entropy of mixing.

Key Equation: Van't Hoff Isochore

[1]

Where

is mole fraction solubility.[1]

Formulation Note: If

is high, the compound may precipitate from liquid fertilizers at low storage temperatures
(e.g., < 5°C), a common failure mode in agrochemicals.

Part 3: Stability & Decomposition Kinetics
The primary thermodynamic instability of N-Benzoylphosphotriamide is hydrolysis, catalyzed

by acids (soil pH < 6) or enzymes (urease).[1]

Decomposition Pathway:

[1]

This reaction is exothermic and irreversible.[1] The Activation Energy (

) determines the shelf life.[1]
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Figure 2: Hydrolytic decomposition pathway.[1] The reaction rate

is pH-dependent.[1][8]

Part 4: Experimental Protocols for Characterization
Since specific values are often unavailable in public databases, the following protocols are the

industry standard for generating this data.

Protocol A: Differential Scanning Calorimetry (DSC)
Objective: Determine Melting Point (

), Enthalpy of Fusion (

), and Onset of Decomposition (

).
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Sample Prep: Weigh 2–5 mg of dried N-Benzoylphosphotriamide into a hermetically

sealed aluminum pan (to contain volatile decomposition products).

Reference: Empty aluminum pan.

Method:

Equilibrate at 25°C.

Ramp at 10°C/min to 250°C under

purge (50 mL/min).

Analysis:

Identify the endothermic peak for melting.[1] Integrate area for

(J/g).[1]

Watch for immediate exothermic baseline shift post-melting, indicating thermal

decomposition.[1]

Protocol B: Isothermal Microcalorimetry (Stability Screening)
Objective: Measure the rate of hydrolysis at ambient storage temperatures.

Setup: Use a TAM IV or similar microcalorimeter.

Sample: Dissolve compound in target solvent (e.g., water/glycol mix) at pH 5, 7, and 9.

Measurement: Monitor heat flow (

) at 25°C for 72 hours.

Data Interpretation:

Heat flow is proportional to reaction rate (

).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1202242/docs?utm_src=pdf-body#thermodynamic-characterization-of-n-benzoylphosphotriamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoylbenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Integrate heat flow over time to determine total degradation.[1]

Use Arrhenius plots from measurements at 25°C, 35°C, and 45°C to calculate

and predict 2-year shelf life.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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